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Compound of Interest

Compound Name:
1-Amino-2-methyl-4-phenylbutan-

2-ol

Cat. No.: B1517879 Get Quote

This technical guide provides an in-depth overview of 1-Amino-2-methyl-4-phenylbutan-2-ol,
a chiral 1,2-amino alcohol. The document is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry. It covers the compound's

chemical properties, potential synthesis methodologies, and structural features.

Core Compound Properties
While extensive historical data on the discovery of 1-Amino-2-methyl-4-phenylbutan-2-ol is
not readily available in public literature, its structural characteristics and chemical properties

have been documented. The compound is noted for its chiral center at the C2 position, which

also contains a tertiary alcohol and a methyl group, with a primary amino group at the C1

position.[1] This structure makes it a point of interest for applications as a chiral building block

in organic synthesis.[1]
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Property Value Source

Molecular Formula C₁₁H₁₇NO [1]

Molecular Weight 179.26 g/mol [1][2]

IUPAC Name
4-amino-2-methyl-1-

phenylbutan-2-ol
[2][3]

InChI Key
QJACQJLZHVHDSA-

UHFFFAOYSA-N
[2][3]

CAS Number 63574-07-2 [2][3]

Physical Form Oil [3]

Storage Temperature Room Temperature [3]

Synthetic Methodologies
The synthesis of 1-Amino-2-methyl-4-phenylbutan-2-ol can be approached through various

routes, often involving the formation of its precursor, 2-methyl-4-phenylbutan-2-ol.

Synthesis of the Precursor: 2-Methyl-4-phenylbutan-2-ol
A common method for synthesizing the tertiary alcohol precursor is through a Grignard-type

reaction.

Experimental Protocol:

A solution of methyl magnesium chloride (MeMgCl) in tetrahydrofuran (THF) is prepared.

To this solution, ethyl 3-phenylpropanoate is added at 0°C.

The reaction mixture is stirred for a short period (e.g., 10 minutes).

The reaction is then quenched using a saturated aqueous solution of ammonium chloride

(NH₄Cl).

The product is extracted with an organic solvent such as ethyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1517879
https://www.benchchem.com/product/b1517879
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methyl-1-phenylbutan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methyl-1-phenylbutan-2-ol
https://www.sigmaaldrich.com/JP/ja/product/enamine/ena947412188?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methyl-1-phenylbutan-2-ol
https://www.sigmaaldrich.com/JP/ja/product/enamine/ena947412188?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methyl-1-phenylbutan-2-ol
https://www.sigmaaldrich.com/JP/ja/product/enamine/ena947412188?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/enamine/ena947412188?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/enamine/ena947412188?context=bbe
https://www.benchchem.com/product/b1517879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1517879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate (MgSO₄), filtered, and concentrated under reduced pressure.

The final product is purified using silica-gel column chromatography.[4]

A patent also describes a method for preparing 2-methyl-4-phenylbutan-2-ol from the reaction

of a benzylmagnesium halide with isobutylene oxide, which can achieve a purity of at least

97% after aqueous work-up and vacuum distillation.[5]

Introduction of the Amino Group
Once the precursor alcohol, 2-methyl-4-phenylbutan-2-ol, is obtained, the amino group can be

introduced at the C1 position. A hypothetical multi-step sequence could involve:[1]

Selective protection of the tertiary alcohol.

Oxidation of a terminal methyl group to a carboxylic acid.

Conversion of the acid to an amide.

Reduction of the amide to the primary amine.

Deprotection of the tertiary alcohol.

A more direct approach could start from a precursor that already contains a nitrogen

functionality.[1] Another potential route is the direct amination of a diol precursor, 2-methyl-4-

phenylbutane-1,2-diol, using a catalyst.[1]

Potential Applications and Structural Significance
The unique structural features of 1-Amino-2-methyl-4-phenylbutan-2-ol, namely the

presence of a primary amino group and a tertiary alcohol on a chiral framework, suggest its

potential as a valuable building block or ligand in organic synthesis.[1] Chiral 1,2-amino

alcohols are important in the development of chiral catalysts and as synthons for complex

stereoselective syntheses.

While specific signaling pathways involving this compound are not detailed in the available

literature, the broader class of amino alcohols has diverse biological activities. For instance,
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related compounds like 3(S)-Amino-4-phenyl-butan-2(S)-ol have been investigated in the

context of HIV.[6] The amphetamine and derivatives class, to which this compound is related,

are known for their effects on the central nervous system.[6][7]

Visualizing Synthetic Pathways
The following diagrams illustrate the described synthetic workflows.
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Reactants

Reaction Work-up & Purification ProductMethyl Magnesium Chloride (in THF)

Stir at 0°C for 10 min

Ethyl 3-phenylpropanoate

Quench with aq. NH4ClYields Extract with Ethyl Acetate Dry & Concentrate Silica Gel Chromatography 2-Methyl-4-phenylbutan-2-olFinal Product

2-Methyl-4-phenylbutan-2-ol

1. Protect Tertiary Alcohol

2. Oxidize Methyl to Carboxylic Acid

3. Convert Acid to Amide

4. Reduce Amide to Primary Amine

5. Deprotect Tertiary Alcohol

1-Amino-2-methyl-4-phenylbutan-2-ol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Amino-2-methyl-4-phenylbutan-2-ol | 1155915-78-8 | Benchchem [benchchem.com]

2. 4-Amino-2-methyl-1-phenylbutan-2-ol | C11H17NO | CID 65985484 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 4-amino-2-methyl-1-phenylbutan-2-ol | 63574-07-2 [sigmaaldrich.com]

4. 2-METHYL-4-PHENYL-2-BUTANOL synthesis - chemicalbook [chemicalbook.com]

5. US8993812B2 - Method for preparing 2-methyl-4-phenylbutan-2-OL - Google Patents
[patents.google.com]

6. go.drugbank.com [go.drugbank.com]

7. 2-Amino-4-phenylbutane | 22374-89-6 [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-Amino-2-
methyl-4-phenylbutan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1517879#discovery-and-history-of-1-amino-2-methyl-
4-phenylbutan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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